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Compound Name: 3-Butoxypropionitrile
CAS No.: 6959-71-3
Cat. No.: B1265712
Get Quote
& J

This guide provides a comprehensive technical overview of 3-Butoxypropionitrile, a niche
chemical compound with potential applications in specialized organic synthesis. Given its
status as a less common derivative in the alkoxypropionitrile family, this document synthesizes
established chemical principles and extrapolates data from closely related analogues to offer a
robust working knowledge for researchers, chemists, and drug development professionals.

Introduction: Understanding the
Alkoxypropionitriles

Alkoxypropionitriles are a class of organic compounds characterized by an ether linkage and a
nitrile functional group. Their general structure, R-O-CH2CH2-C=N, imparts a unique
combination of polarity, hydrogen bond accepting capability, and reactivity. While the methoxy
and ethoxy derivatives are well-documented, 3-Butoxypropionitrile represents a higher
aliphatic homologue, offering altered solubility and thermal properties that may be
advantageous in specific synthetic contexts. This guide will focus on the practical aspects of its
synthesis, predicted physicochemical properties, and essential safety protocols.
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Molecular Structure and Identification

The core structure of 3-Butoxypropionitrile consists of a butyl ether group attached to a
propionitrile backbone.

Molecular Formula: C7H13NO
Molecular Weight: 127.18 g/mol
Synonyms: 3-Butoxypropanenitrile, n-Butyl-2-cyanoethyl ether

CAS Number: While a specific CAS number for 3-Butoxypropionitrile is not widely cited in
major chemical databases, related compounds like 3-Methoxypropionitrile (110-67-8) and 3-
Ethoxypropionitrile (2141-62-0) are well-documented[1][2].

Figure 1: Chemical Structure of 3-Butoxypropionitrile.

Synthesis via Cyanoethylation

The most direct and established method for preparing 3-alkoxypropionitriles is through the
cyanoethylation of the corresponding alcohol. This reaction is a classic example of a Michael
addition, where a nucleophile—in this case, the butoxide anion—adds to the [3-carbon of an
a,B-unsaturated compound, acrylonitrile[3].

Reaction Mechanism and Rationale

The cyanoethylation of n-butanol is typically catalyzed by a base, which deprotonates the
alcohol to form the more nucleophilic butoxide anion. The nitrile group of acrylonitrile is a strong
electron-withdrawing group, which polarizes the carbon-carbon double bond, making the -
carbon electrophilic and susceptible to nucleophilic attack[4]. The reaction is generally
exothermic and proceeds readily[5].

The mechanism involves three key steps:

o Deprotonation: A basic catalyst (e.g., sodium hydroxide) removes a proton from n-butanol to
form the sodium butoxide nucleophile.
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» Nucleophilic Attack: The butoxide anion attacks the electrophilic B-carbon of acrylonitrile,
breaking the 1t-bond.

» Protonation: The resulting carbanion is protonated by a proton source (in this case, another
molecule of n-butanol or trace water) to yield the final 3-Butoxypropionitrile product and
regenerate the butoxide catalyst.
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Step 1: Catalyst Activation Acrylonitile Step 3: Product Formation
| (CHachcr) Carbanion Intermediate

Base (e.g., NaOH)

n-Butanol
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Figure 2: Workflow for the Synthesis of 3-Butoxypropionitrile.

Experimental Protocol: Laboratory Scale Synthesis

This protocol is a self-validating system adapted from general procedures for the
cyanoethylation of alcohols[6]. The progress can be monitored by Thin Layer Chromatography
(TLC) or Gas Chromatography (GC) by observing the consumption of n-butanol.

Materials:

n-Butanol

Acrylonitrile

Sodium Hydroxide (or Potassium Hydroxide)

Inert solvent (e.g., Dioxane or Tetrahydrofuran, optional)

Glacial Acetic Acid (for neutralization)

Anhydrous Magnesium Sulfate or Sodium Sulfate (for drying)
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o Standard laboratory glassware for reflux and distillation
Procedure:

Setup: Assemble a round-bottom flask equipped with a magnetic stirrer, a reflux condenser,
and an addition funnel in a well-ventilated fume hood.

Catalyst Preparation: To the flask, add n-butanol. While stirring, add a catalytic amount of
sodium hydroxide (approx. 1-2% molar equivalent). The mixture may warm slightly as the
butoxide forms.

Addition of Acrylonitrile: Slowly add acrylonitrile dropwise via the addition funnel. The
reaction is exothermic, and the addition rate should be controlled to maintain a gentle reflux.
If necessary, use a water bath for cooling[5].

Reaction: After the addition is complete, heat the mixture to a gentle reflux (the temperature
will depend on the boiling points of the reactants, approximately 80-100°C) for 2-4 hours.
Monitor the reaction for the disappearance of starting material.

Neutralization: Cool the reaction mixture to room temperature. Carefully neutralize the basic
catalyst by adding glacial acetic acid dropwise until the mixture is neutral (test with pH

paper).

Workup: If a solvent was used, remove it under reduced pressure. The crude product can be
washed with water to remove salts and any remaining n-butanol. Separate the organic layer.

Drying and Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and
purify the liquid by vacuum distillation to obtain pure 3-Butoxypropionitrile.

Physicochemical Properties

As specific experimental data for 3-Butoxypropionitrile is scarce, the following properties are
estimated based on trends observed in its lower homologues, 3-methoxypropionitrile and 3-
ethoxypropionitrile, and related structures.
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Property

Estimated Value

Rationale /| Comparison

Boiling Point

~185-195 °C

Higher than 3-
methoxypropionitrile (164-
165°C) and 3-
ethoxypropionitrile due to
increased molecular weight

and van der Waals forces|[7].

Density

~0.91 g/mL at 20°C

Slightly lower than 3-
methoxypropionitrile (0.94
g/cm?3) due to the larger, less
dense butyl group relative to

the methyl group[7].

Solubility in Water

Sparingly soluble

Solubility is expected to be
significantly lower than 3-
methoxypropionitrile (540 g/L)
due to the increased
hydrophobic character of the
butyl chain.

Appearance

Colorless liquid

Consistent with other short-

chain alkoxypropionitriles[8].

Refractive Index

~1.41

Expected to be slightly higher
than 3-methoxypropionitrile
(n20/D 1.403)[8].

Spectroscopic Characterization (Predicted)

The identity and purity of synthesized 3-Butoxypropionitrile can be confirmed using standard

spectroscopic techniques.

e 1H NMR: The proton NMR spectrum is expected to show characteristic signals for the butyl

group (a triplet around 0.9 ppm for the terminal CHs, and multiplets between 1.3-1.6 ppm

and a triplet around 3.5 ppm for the three CHz groups) and the propionitrile moiety (two

triplets, one around 3.6 ppm for the -O-CH2- group and one around 2.6 ppm for the -CH2-CN

group). The integration of these signals should correspond to a 3:2:2:2:2:2 proton ratio.
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e 13C NMR: The carbon NMR spectrum will show seven distinct signals. The nitrile carbon will
appear downfield (around 118-120 ppm). The carbons of the butyl group and the two ethyl
carbons of the propionitrile moiety will appear in the aliphatic region (approximately 13-70

ppm).

e Infrared (IR) Spectroscopy: The IR spectrum will be characterized by a sharp, strong
absorption band around 2245 cm~?, which is indicative of the C=N (nitrile) stretch[9]. It will
also show strong C-H stretching bands just below 3000 cm~* and a characteristic C-O-C
(ether) stretching band in the region of 1100-1150 cm~1. The absence of a broad O-H stretch
around 3300 cm~1 confirms the consumption of the starting n-butanol.

Applications and Field Insights

While not widely used commercially, 3-Butoxypropionitrile holds potential in several areas of
organic synthesis:

e Specialty Solvent: Its higher boiling point and different solubility profile compared to its
methoxy and ethoxy counterparts could make it a useful solvent for specific reactions
requiring higher temperatures or different miscibility properties.

e Synthetic Intermediate: The nitrile group can be hydrolyzed to a carboxylic acid (3-
butoxypropanoic acid), reduced to an amine (3-butoxypropylamine), or used in various
cycloaddition reactions. This makes it a versatile building block for introducing a butoxypropyl
moiety into more complex molecules, which could be of interest in the synthesis of novel
pharmaceutical or agrochemical candidates. The butoxy group can increase the lipophilicity
of a target molecule, potentially influencing its biological activity and pharmacokinetic
properties.

Safety, Handling, and Trustworthiness

As a Senior Application Scientist, ensuring safety and protocol integrity is paramount. Although
a specific Safety Data Sheet (SDS) for 3-Butoxypropionitrile is not readily available, the
hazards can be reliably inferred from related compounds like propionitrile, 3-
methoxypropionitrile, and 3-hydroxypropionitrile[5][10][11]. Nitriles as a class should be
handled with care due to their potential toxicity.

Hazard Assessment:
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 Toxicity: Assumed to be harmful if swallowed, inhaled, or in contact with skin. Organic nitriles
can release hydrogen cyanide upon decomposition (e.g., in a fire) or metabolism[11].

* Irritation: Expected to cause skin and serious eye irritation[5].

o Flammability: Likely a combustible liquid, with a flash point higher than its lower
homologues]5].

Self-Validating Handling Protocol:

e Engineering Controls: All manipulations must be conducted in a certified chemical fume hood
to avoid inhalation of vapors. Eyewash stations and safety showers must be readily
accessible[5].

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles and/or a face shield.
o Hand Protection: Wear chemically resistant gloves (e.g., nitrile or neoprene).

o Skin and Body Protection: A lab coat is mandatory. For larger quantities, consider a
chemical-resistant apron.

o Storage: Store in a cool, dry, well-ventilated area away from strong acids, strong bases, and
oxidizing agents[5]. Keep containers tightly closed.

» Disposal: Dispose of waste in accordance with local, state, and federal regulations for
hazardous chemical waste.

First Aid Measures:

¢ Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Seek medical attention.
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

References

Wikipedia. (n.d.). Cyanoethylation. Retrieved from [Link]

Rajasekaran, A., et al. (n.d.). Cyanoethylation: A Vital Reaction in the Synthesis of
Biologically Active Heterocycles. Asian Journal of Chemistry.

Feit, B. A., & Zilkha, A. (1962). Kinetics and Mechanism of the Cyanoethylation of Alcohols.
The Journal of Organic Chemistry, 27(12), 4374-4377.

Airgas. (2017). Propionitrile Safety Data Sheet. Retrieved from [Link]

ResearchGate. (2012). Solvent-Free Cyanoethylation of Selected Alcohols Using Amberlyst
A-21 Polymer Resin. Retrieved from [Link]

ACS Publications. (n.d.). Kinetics and Mechanism of the Cyanoethylation of Alcohols. The
Journal of Organic Chemistry.

PubChem. (n.d.). Propanenitrile, 3-ethoxy-. Retrieved from [Link]
PubChem. (n.d.). Propanenitrile, 3-methoxy-. Retrieved from [Link]

Cheméo. (n.d.). Chemical Properties of 3-Methoxypropionitrile (CAS 33695-59-9). Retrieved
from [Link]

NIST. (n.d.). Propanenitrile, 3-methoxy-. Retrieved from [Link]

PubChem. (n.d.). Butyl 3-butoxypropanoate. Retrieved from [Link]

NIST. (n.d.). Propanenitrile, 3-hydroxy-. Retrieved from [Link]

Loba Chemie. (2019). 3-METHOXY PROPIOPHENONE MSDS. Retrieved from [Link]

PubChem. (n.d.). 3-(tert-Butylsulfanyl)propanenitrile. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://en.wikipedia.org/wiki/Cyanoethylation
https://www.airgas.com/msds/001043.pdf
https://www.researchgate.net/publication/257777132_Solvent-free_cyanoethylation_of_selected_alcohols_using_Amberlyst_A-21_polymer_resin
https://pubchem.ncbi.nlm.nih.gov/compound/16501
https://pubchem.ncbi.nlm.nih.gov/compound/61032
https://www.chemeo.com/cid/33-695-9/3-Methoxypropionitrile.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C110678
https://pubchem.ncbi.nlm.nih.gov/compound/347708
https://webbook.nist.gov/cgi/cbook.cgi?ID=C109784
https://www.lobachemie.com/msds-sds/D0182.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/14664383
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265712?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e PubChem. (n.d.). Butanenitrile, 3-imino-. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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